Cas no 350681-33-3 (Isodemethylwedelolactone)

Isodemethylwedelolactone structure
Isodemethylwedelolactone structure
Product Name:Isodemethylwedelolactone
CAS No:350681-33-3
MF:C15H8O7
MW:300.219824790955
CID:1080320
PubChem ID:5318547
Update Time:2025-04-20

Isodemethylwedelolactone Chemical and Physical Properties

Names and Identifiers

    • Isodemethylwedelolacton
    • Isodemethylwedelolactone
    • 2,4,8,9-Tetrahydroxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
    • AKOS037515089
    • FS-7076
    • HY-N5100
    • 350681-33-3
    • CS-0032365
    • 2,4,8,9-tetrahydroxy-[1]benzofuro[3,2-c]chromen-6-one
    • FT-0775622
    • DA-54411
    • 4,6,13,14-tetrahydroxy-8,17-dioxatetracyclo[8.7.0.0(2),?.0(1)(1),(1)?]heptadeca-1(10),2(7),3,5,11(16),12,14-heptaen-9-one
    • Inchi: 1S/C15H8O7/c16-5-1-7-13(10(19)2-5)22-15(20)12-6-3-8(17)9(18)4-11(6)21-14(7)12/h1-4,16-19H
    • InChI Key: OBEHELRBTWMPHI-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C(=CC=2C2C(=O)OC3C(=CC(=CC=3C1=2)O)O)O)O

Computed Properties

  • Exact Mass: 300.02700259 g/mol
  • Monoisotopic Mass: 300.02700259 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120
  • Molecular Weight: 300.22
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.827±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.87 g/l) (25 º C),

Isodemethylwedelolactone Pricemore >>

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Isodemethylwedelolactone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:350681-33-3)Isodemethylwedelolactone
Order Number:A1202760
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:48
Price ($):834.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:350681-33-3)Isodemethylwedelolactone
A1202760
Purity:99%
Quantity:250mg
Price ($):834.0
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